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Compound of Interest

Compound Name: Dypnone

Cat. No.: B8250878 Get Quote

For immediate reference, treat dypnone as a hazardous waste. Due to conflicting safety

information, with some sources indicating significant health and environmental hazards,

researchers should handle and dispose of this chemical with a high degree of caution.

This guide provides detailed procedures for the safe disposal of dypnone, ensuring the safety

of laboratory personnel and compliance with environmental regulations. The information is

intended for researchers, scientists, and professionals in drug development who handle this

substance.

I. Understanding Dypnone: Properties and Hazards
Dypnone, also known as 1,3-Diphenyl-2-buten-1-one, is a yellow, dense liquid.[1] While some

safety data sheets (SDS) may not classify it as hazardous under all regulations[2], other

sources indicate significant risks.[3] Therefore, it is crucial to manage it as a hazardous

substance.

Key physical and chemical properties of dypnone are summarized below:
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Property Value

Molecular Formula C16H14O[4][5][6][7]

Molecular Weight 222.28 g/mol [4][5][6]

Appearance Colorless to yellow liquid[1]

Solubility
Insoluble in water; Soluble in alcohol and

ether[5]

Boiling Point 340-345°C (with partial decomposition)[5]

Density Approximately 1.0365 - 1.1080 g/cm³[4][5]

Reported Hazards:

Human Health: Toxic if swallowed, harmful in contact with skin or if inhaled, and can cause

serious eye irritation.[3] It may also trigger an allergic skin reaction and is suspected of

causing genetic defects and cancer.[3]

Environmental: Very toxic to aquatic life with long-lasting effects.[3]

Reactivity: Incompatible with strong oxidizing agents.[2]

II. Step-by-Step Dypnone Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of dypnone waste.

This procedure is based on standard practices for handling hazardous chemical waste.

1. Waste Identification and Segregation:

Waste Stream: Dypnone waste should be collected in a dedicated, properly labeled

hazardous waste container.

Incompatibles: Do not mix dypnone waste with incompatible materials, particularly strong

oxidizing agents.[2]

Container Type: Use a chemically resistant container, such as a high-density polyethylene

(HDPE) or glass bottle, that can be securely sealed.
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2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling dypnone waste, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

3. Waste Collection and Storage:

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("Dypnone" or "1,3-Diphenyl-2-buten-1-one"), and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory. This area should be secure, well-ventilated, and away from general

laboratory traffic.

4. Disposal of Empty Dypnone Containers:

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: Collect the rinsate as hazardous waste and add it to your dypnone
waste container.

Container Disposal: Once triple-rinsed, the container can typically be disposed of as non-

hazardous waste. However, always follow your institution's specific guidelines for empty

chemical container disposal.

5. Arranging for Final Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the dypnone waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.
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III. Dypnone Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dypnone.
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Start: Dypnone Waste Generated

Classify as Hazardous Waste
(Toxic, Environmental Hazard)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste

Is the waste liquid dypnone
or a solution containing it?

Collect in a labeled, sealed,
chemically resistant container.

Yes

Is it an empty dypnone container?

No

Store in designated Satellite
Accumulation Area (SAA).

Triple rinse with a suitable solvent.

Yes

Collect rinsate as hazardous waste. Dispose of rinsed container per
institutional guidelines.

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of dypnone waste in a laboratory setting.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific chemical hygiene plan and waste disposal procedures, and refer to the most current

Safety Data Sheet (SDS) for dypnone. Local, state, and federal regulations for hazardous

waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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